1-(2,6-Difluorophenyl)-3-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)urea
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Description
1-(2,6-Difluorophenyl)-3-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)urea, also known as DUET, is a chemical compound that has gained significant attention in the field of scientific research. DUET is a urea-based small molecule that has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.
Scientific Research Applications
Drug Discovery and Medicinal Chemistry
Urea derivatives are integral to numerous bioactive compounds and clinically approved therapies. They are used to establish key drug-target interactions and fine-tune drug-like properties due to their physicochemical and conformational properties .
Pharmacophores for New Drugs
Researchers have focused on urea and thiourea derivatives as pharmacophores in the search for new drugs. These compounds show a broad range of biological activities, which is attributed to their ability to interact with proteins and receptor targets .
Antimicrobial Agents
New urea derivatives containing aryl moieties have been designed, synthesized, and characterized as potential antimicrobial agents .
Bioisosteric Replacements
Urea and thiourea-containing pharmaceuticals have been explored for bioisosteric replacements in medicinal chemistry applications, providing diverse approaches for enhancing drug efficacy .
Physicochemical Property Modulation
The physicochemical properties of drugs can be modulated using urea derivatives, which is crucial for drug design and enhancing pharmacokinetic profiles .
Conformational Property Exploration
Conformational properties of urea derivatives are highlighted in research to understand their interactions at the molecular level, which is essential for drug design .
properties
IUPAC Name |
1-(2,6-difluorophenyl)-3-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17F2N3O4/c16-10-2-1-3-11(17)14(10)19-15(23)18-6-8-24-9-7-20-12(21)4-5-13(20)22/h1-3H,4-9H2,(H2,18,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIAGVTRYQGYQFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)CCOCCNC(=O)NC2=C(C=CC=C2F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17F2N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,6-Difluorophenyl)-3-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)urea |
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